Cas no 766513-53-5 (5-(trifluoromethyl)pyridin-3-ylmethanamine)

• Product Name: 5-(trifluoromethyl)pyridin-3-ylmethanamine
• CAS No: 766513-53-5
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• MDL: MFCD10697688
• CID: 550831
• PubChem ID: 53401469
• Update Time: 2025-05-19

5-(trifluoromethyl)pyridin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (5-(Trifluoromethyl)pyridin-3-yl)methanamine
• 3-Pyridinemethanamine,5-(trifluoromethyl)-
• C-(5-Trifluoromethyl-pyridin-3-yl)-methylamine
• 5-(trifluoromethyl)pyridin-3-ylmethanamine

• MDL： MFCD10697688
• Inchi： 1S/C7H7F3N2/c8-7(9,10)6-1-5(2-11)3-12-4-6/h1,3-4H,2,11H2
• InChI Key： YYZHUSBRLJVFTG-UHFFFAOYSA-N
• SMILES： FC(C1=CN=CC(CN)=C1)(F)F

Computed Properties

• Exact Mass: 176.05600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 38.91000
• LogP: 2.25940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 5-(trifluoromethyl)pyridin-3-ylmethanamine

Chemical Profile of 5-(trifluoromethyl)pyridin-3-ylmethanamine (CAS No. 766513-53-5)

5-(trifluoromethyl)pyridin-3-ylmethanamine, identified by its Chemical Abstracts Service (CAS) number 766513-53-5, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl and pyridinyl substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural motif of 5-(trifluoromethyl)pyridin-3-ylmethanamine consists of a pyridine ring substituted at the 3-position with a methanamine group, while the 5-position is functionalized with a trifluoromethyl group. The presence of these fluorine atoms significantly influences the electronic and steric properties of the molecule, enhancing its lipophilicity and metabolic stability. These attributes are particularly advantageous in drug design, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy.

In recent years, the demand for fluorinated heterocycles in medicinal chemistry has surged due to their demonstrated ability to improve drug-like properties such as binding affinity, solubility, and resistance to enzymatic degradation. The trifluoromethyl group, in particular, is renowned for its ability to modulate metabolic pathways and enhance binding interactions with biological targets. This has led to its extensive incorporation into active pharmaceutical ingredients (APIs) across multiple therapeutic categories.

Research published in leading journals has highlighted the utility of 5-(trifluoromethyl)pyridin-3-ylmethanamine as a key building block in the synthesis of novel compounds with potential applications in oncology, inflammation, and infectious diseases. For instance, studies have demonstrated its role in generating potent kinase inhibitors, where the pyridine scaffold serves as a hinge-binding motif, while the trifluoromethyl group enhances selectivity and duration of action. These findings underscore the compound's significance as a precursor in drug discovery pipelines.

The synthesis of 5-(trifluoromethyl)pyridin-3-ylmethanamine typically involves multi-step organic transformations, often starting from commercially available pyridine derivatives. Advanced synthetic methodologies, including cross-coupling reactions and fluorination techniques, are employed to introduce the desired functional groups with high precision. The optimization of these synthetic routes is critical to achieving high yields and purity levels required for industrial-scale production.

From an agrochemical perspective, derivatives of 5-(trifluoromethyl)pyridin-3-ylmethanamine have shown promise as intermediates in the development of novel pesticides and herbicides. The structural features of this compound contribute to enhanced bioactivity against target pests while maintaining environmental safety profiles. This aligns with global trends toward sustainable agricultural practices, where compounds that offer effective pest control with minimal ecological impact are highly sought after.

The pharmacological potential of 5-(trifluoromethyl)pyridin-3-ylmethanamine extends beyond its direct use as an API. It serves as a versatile scaffold for structure-based drug design, enabling medicinal chemists to explore diverse chemical space efficiently. Computational modeling techniques, such as molecular docking and virtual screening, are increasingly leveraged to identify promising analogs derived from this core structure. Such approaches accelerate the discovery process by predicting binding affinities and optimizing lead compounds before experimental validation.

Regulatory considerations play a pivotal role in the commercialization of compounds like 5-(trifluoromethyl)pyridin-3-ylmethanamine. Compliance with Good Manufacturing Practices (GMP) and adherence to international safety standards are essential to ensure product quality and patient safety. Collaborative efforts between academic researchers and industry professionals are vital in navigating complex regulatory landscapes while advancing innovation in pharmaceutical development.

The future prospects for 5-(trifluoromethyl)pyridin-3-ylmethanamine remain promising as research continues to uncover new applications and refine synthetic methodologies. Emerging technologies such as flow chemistry and biocatalysis offer opportunities to streamline production processes and improve sustainability. Furthermore, interdisciplinary collaborations involving chemists, biologists, and computer scientists will drive next-generation discoveries by integrating experimental data with computational insights.

In conclusion,5-(trifluoromethyl)pyridin-3-ylmethanamine (CAS No. 766513-53-5) represents a cornerstone compound in modern chemical synthesis with far-reaching implications for medicine and agriculture. Its unique structural features and versatile reactivity position it as a critical intermediate in developing next-generation therapeutics and sustainable agrochemical solutions. As scientific understanding evolves and technological capabilities advance,5-(trifluoromethyl)pyridin-3-ylmethanamine will undoubtedly continue to play a pivotal role in shaping the future of chemical innovation.